N-{5-[2-(1,3-benzodioxol-5-yl)vinyl]-1,3,4-thiadiazol-2-yl}butanamide

• IUPAC Name: N-[5-[(E)-2-(1,3-benzodioxol-5-yl)ethenyl]-1,3,4-thiadiazol-2-yl]butanamide
• InChI: InChI=1S/C15H15N3O3S/c1-2-3-13(19)16-15-18-17-14(22-15)7-5-10-4-6-11-12(8-10)21-9-20-11/h4-8H,2-3,9H2,1H3,(H,16,18,19)/b7-5+
• InChI Key: RJAIAGRMOVIXBO-FNORWQNLSA-N
• Canonical SMILES: CCCC(=O)NC1=NN=C(S1)C=CC2=CC3=C(C=C2)OCO3
• Isomeric SMILES: CCCC(=O)NC1=NN=C(S1)/C=C/C2=CC3=C(C=C2)OCO3
• Molecular Formula: C15H15N3O3S
• Molecular Weight: 317.4 g/mol

Description

N-{5-[2-(1,3-benzodioxol-5-yl)vinyl]-1,3,4-thiadiazol-2-yl}butanamide, commonly known as BVT.2733, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. BVT.2733 is a thiadiazole derivative that has been shown to have a wide range of biochemical and physiological effects, making it a promising candidate for various research applications.

Mechanism of Action

The exact mechanism of action of BVT.2733 is not fully understood. However, it has been suggested that the compound works by modulating the activity of enzymes involved in the production of reactive oxygen species (ROS) and inflammatory mediators. BVT.2733 has also been shown to inhibit the activity of the protein phosphatase 2A (PP2A), which plays a crucial role in the regulation of cell signaling pathways.
Biochemical and Physiological Effects:
BVT.2733 has been shown to have a wide range of biochemical and physiological effects. The compound has been shown to reduce oxidative stress and inflammation, which are both implicated in the pathogenesis of various diseases. BVT.2733 has also been shown to improve mitochondrial function and enhance the production of ATP, which is the primary energy currency of cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of BVT.2733 is its potential therapeutic applications. The compound has been shown to have neuroprotective and anti-inflammatory properties, making it a promising candidate for various research applications. However, one of the limitations of BVT.2733 is its relatively low solubility in aqueous solutions, which could make it difficult to administer in vivo.

Future Directions

There are several future directions for research on BVT.2733. One area of interest is the compound's potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Further research is needed to fully understand the mechanism of action of BVT.2733 and to determine its efficacy and safety in vivo. Another area of interest is the potential use of BVT.2733 in the treatment of inflammatory diseases such as rheumatoid arthritis. Future research could also explore the use of BVT.2733 in other disease states, such as cancer and cardiovascular disease.
In conclusion, BVT.2733 is a promising compound that has gained significant attention in the scientific community due to its potential therapeutic applications. The compound has been shown to have a wide range of biochemical and physiological effects, making it a promising candidate for various research applications. Further research is needed to fully understand the mechanism of action of BVT.2733 and to determine its efficacy and safety in vivo.

Synthesis Methods

The synthesis of BVT.2733 involves a multi-step process that includes the reaction of 2-(1,3-benzodioxol-5-yl) acetaldehyde with thiosemicarbazide, followed by the reaction of the resulting product with butanoyl chloride. The final product is obtained through the reaction of the intermediate with vinyl magnesium bromide.

Scientific Research Applications

BVT.2733 has been extensively studied for its potential therapeutic applications. The compound has been shown to have neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. BVT.2733 has also been shown to have anti-inflammatory properties, which could be useful in the treatment of inflammatory diseases such as rheumatoid arthritis.